Cas no 1013835-89-6 (1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde)

1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic compound featuring a pyrazole core substituted with a 3-methoxyphenyl group and a formyl functional group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The aldehyde group offers reactivity for further derivatization, enabling the formation of Schiff bases, hydrazones, or other condensation products. Its methoxyphenyl moiety may enhance solubility and influence electronic properties, making it useful in ligand design or as a building block for bioactive molecules. The compound's well-defined structure ensures consistency in synthetic applications.

1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde structure

1013835-89-6 structure

Product Name:1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde

CAS No:1013835-89-6

MF:C₁₁H₁₀N₂O₂

MW:202.209302425385

MDL:MFCD13874001

CID:890360

PubChem ID:17604137

Update Time:2025-10-29

1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde
- 1-(3-methoxyphenyl)pyrazole-4-carbaldehyde
- AGN-PC-01KUG6
- AK103421
- ANW-64812
- CTK8C0516
- KB-63916
- MFCD13874001
- CS-0132883
- DTXSID80589681
- D82479
- 1H-Pyrazole-4-carboxaldehyde, 1-(3-methoxyphenyl)-
- DB-328513
- 1013835-89-6
- AS-76469
- MDL： MFCD13874001
- Inchi： 1S/C11H10N2O2/c1-15-11-4-2-3-10(5-11)13-7-9(8-14)6-12-13/h2-8H,1H3
- InChI Key： CYYDFDPOVHJFNU-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)N1C=C(C=O)C=N1

Computed Properties

Exact Mass: 202.0743
Monoisotopic Mass: 202.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 44.1Å²

Experimental Properties

PSA: 44.12

1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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